2-Ethyl-6-phenyl-3-phenylamino-pyridine

• IUPAC Name: 2-ethyl-N,6-diphenylpyridin-3-amine
• InChI: InChI=1S/C19H18N2/c1-2-17-19(20-16-11-7-4-8-12-16)14-13-18(21-17)15-9-5-3-6-10-15/h3-14,20H,2H2,1H3
• InChI Key: MJWUOZMWMSLYKO-UHFFFAOYSA-N
• Canonical SMILES: CCC1=C(C=CC(=N1)C2=CC=CC=C2)NC3=CC=CC=C3
• Molecular Formula: C19H18N2
• Molecular Weight: 274.4 g/mol

Description

2-Ethyl-6-phenyl-3-phenylamino-pyridine (2-EPPP) is a heterocyclic compound that has been widely studied in the scientific research community due to its unique properties. It is a multi-functional compound with a wide range of applications in organic synthesis, pharmaceuticals, and biochemistry. 2-EPPP has been studied for its potential to act as a ligand in metal-catalyzed reactions, as well as its ability to act as a catalyst in a variety of organic synthesis reactions. In addition, 2-EPPP has been studied for its potential to act as an inhibitor in enzymatic reactions, as well as its ability to act as a receptor in drug-receptor binding studies.

Mechanism of Action

2-Ethyl-6-phenyl-3-phenylamino-pyridine has been studied for its potential to act as a ligand in metal-catalyzed reactions. In these reactions, this compound binds to the metal catalyst, forming a complex. This complex then facilitates the reaction by providing a reactive site for the reactants to interact. In addition, this compound can act as a catalyst in a variety of organic synthesis reactions. In these reactions, this compound acts as a Lewis acid, which facilitates the reaction by providing a site for the reactants to interact.
Biochemical and Physiological Effects
This compound has been studied for its potential to act as an inhibitor in enzymatic reactions. In these reactions, this compound binds to the enzyme, preventing it from catalyzing the reaction. In addition, this compound has been studied for its potential to act as a receptor in drug-receptor binding studies. In these studies, this compound binds to the drug, allowing it to bind to the receptor.

Advantages and Limitations for Lab Experiments

2-Ethyl-6-phenyl-3-phenylamino-pyridine has several advantages for lab experiments. It is a relatively stable compound, meaning it is not easily degraded by heat or light. In addition, it is soluble in a variety of organic solvents, making it easy to use in lab experiments. However, this compound is also a highly reactive compound, meaning it can react with other compounds in the reaction mixture, leading to unwanted side reactions.

Future Directions

The potential applications of 2-Ethyl-6-phenyl-3-phenylamino-pyridine are vast and varied. In the future, this compound may be used as a ligand in metal-catalyzed reactions, as a catalyst in a variety of organic synthesis reactions, as an inhibitor in enzymatic reactions, and as a receptor in drug-receptor binding studies. In addition, this compound may be used as a redox mediator in electrochemical reactions, as a catalyst in polymerization reactions, and as a drug delivery system. Finally, this compound may be used as a potential therapeutic agent in the treatment of various diseases.

Synthesis Methods

2-Ethyl-6-phenyl-3-phenylamino-pyridine can be synthesized using a variety of methods, including the Biginelli reaction, the Ullmann reaction, the Vilsmeier reaction, and the Friedel-Crafts reaction. The Biginelli reaction involves the condensation of a ketone, an aldehyde, and urea in the presence of an acid catalyst. The Ullmann reaction involves the coupling of two aromatic compounds in the presence of a copper catalyst. The Vilsmeier reaction involves the reaction of an amide with an aldehyde or ketone in the presence of phosphorus oxychloride. The Friedel-Crafts reaction involves the addition of an alkyl halide to an aromatic compound in the presence of an aluminum chloride catalyst.

Scientific Research Applications

2-Ethyl-6-phenyl-3-phenylamino-pyridine has been studied for its potential to act as a ligand in metal-catalyzed reactions, as well as its ability to act as a catalyst in a variety of organic synthesis reactions. In addition, this compound has been studied for its potential to act as an inhibitor in enzymatic reactions, as well as its ability to act as a receptor in drug-receptor binding studies. This compound has also been studied for its potential to act as a redox mediator in electrochemical reactions, as well as its ability to act as a catalyst in polymerization reactions.